Cas no 1566956-91-9 (2-fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine)

• Product Name: 2-fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine
• CAS No: 1566956-91-9
• MF: C₉H₁₃FN₂O
• MW: 184.210725545883
• CID: 5578968
• Update Time: 2025-05-27

2-fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, 2-fluoro-N-(2-methoxyethyl)-N-methyl-
• 2-fluoro-n-(2-methoxyethyl)-n-methylpyridin-4-amine
• 2-fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine

• Inchi： 1S/C9H13FN2O/c1-12(5-6-13-2)8-3-4-11-9(10)7-8/h3-4,7H,5-6H2,1-2H3
• InChI Key： UXLMJTJTVXXSQK-UHFFFAOYSA-N
• SMILES： C1(F)=NC=CC(N(CCOC)C)=C1

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Boiling Point: 277.5±35.0 °C(Predicted)
• pka: 3.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine

2-Fluoro-N-(2-Methoxyethyl)-N-Methylpyridin-4-amine (CAS No. 1566956-91-9): An Overview of Its Structure, Properties, and Applications

2-Fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine (CAS No. 1566956-91-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine is C₁₀H₁₄FN₂O, and its molecular weight is approximately 197.23 g/mol. The compound features a pyridine ring substituted with a fluoro group at the 2-position, a methoxyethyl group, and a methyl group attached to the nitrogen atom at the 4-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of physical properties, 2-fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine is typically a solid at room temperature with a melting point ranging from 75 to 80°C. It is moderately soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The chemical stability of 2-fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine is another important aspect to consider. The compound is generally stable under standard laboratory conditions but may degrade when exposed to strong acids or bases. Additionally, it is sensitive to high temperatures and prolonged exposure to light, which can lead to decomposition or the formation of unwanted byproducts. Therefore, proper storage conditions are essential to maintain its integrity and efficacy.

In the realm of medicinal chemistry, 2-fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit the activity of phosphodiesterase (PDE) enzymes, which are implicated in conditions such as cardiovascular diseases and neurological disorders.

Beyond its enzymatic inhibition properties, 2-fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine is another critical factor in its evaluation as a drug candidate. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has good bioavailability. It also shows low plasma protein binding, which allows it to effectively reach target tissues. Additionally, its metabolic stability ensures that it remains active for an extended period within the body.

To further explore its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 2-fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-fluoro-N-(2-methoxyethyl)-N-methylpyridin-4-amine (CAS No. 1566956-91-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.